holmium selenide

• CAS No.: 12029-87-7
• Molecular Formula: Ho2Se3
• Molecular Weight: 566.74064

Description

Holmium selenide (Ho₂Se₃) is a rare earth selenide composed of holmium (Ho), a lanthanide with high magnetic susceptibility, and selenium (Se). This compound crystallizes in an orthorhombic structure typical of many rare earth chalcogenides, where Ho³⁺ ions occupy specific lattice sites coordinated by Se²⁻ anions .

• Synthesis: Likely formed via solid-state reactions or chemical vapor transport under controlled oxygen and selenium partial pressures, similar to other binary selenides .
• Electronic Properties: Expected to exhibit semiconducting behavior with a moderate bandgap (~1–2 eV), influenced by strong electron correlations from Ho’s 4f orbitals .
• Applications: Potential uses in spintronics and magneto-optical devices due to its magnetic properties, though research remains exploratory .

Comparison with Similar Compounds

Structural and Compositional Comparison

Compound	Formula	Crystal Structure	Bandgap (eV)	Magnetic Properties
Holmium Selenide	Ho₂Se₃	Orthorhombic	~1–2 (est.)	Paramagnetic/Antiferromagnetic
Cadmium Selenide	CdSe	Wurtzite/Zincblende	1.74	Non-magnetic
Indium Selenide	InSe	Layered Hexagonal	1.3	Non-magnetic
Bismuth Selenide	Bi₂Se₃	Rhombohedral	0.3	Topological Insulator

Key Observations :

• Crystal Diversity : Ho₂Se₃ adopts a dense orthorhombic lattice, while InSe and Bi₂Se₃ feature layered structures enabling exfoliation into 2D forms . CdSe’s wurtzite structure supports quantum confinement effects .
• Bandgap Trends : Ho₂Se₃’s bandgap is wider than Bi₂Se₃ (a topological insulator) but narrower than CdSe, positioning it as a moderate semiconductor .

Electronic and Optical Properties

• Carrier Mobility : CdSe and InSe exhibit high electron mobility (>100 cm²/V·s), making them suitable for photovoltaics and optoelectronics. Ho₂Se₃’s mobility is likely lower due to magnetic scattering .
• Optical Response: CdSe nanocrystals show size-tunable photoluminescence (500–700 nm), whereas Ho₂Se₃ may absorb in the visible-to-near-IR range due to f-f transitions . Bi₂Se₃’s Dirac surface states enable broadband absorption .

Thermal and Chemical Stability

• Decomposition : Selenides like CdSe decompose above 600°C, releasing toxic H₂Se. Ho₂Se₃ is expected to be stable up to similar temperatures but may oxidize in air due to rare earth reactivity .
• Synthesis Conditions : Bi₂Se₃ and InSe form under moderate oxygen fugacity (near hematite-magnetite buffer), while Ho₂Se₃ requires reducing conditions to prevent Ho³⁺ oxidation .

Critical Insights :

• Ho₂Se₃’s magnetic anisotropy offers advantages in data storage, contrasting with CdSe’s optoelectronic dominance .
• Bi₂Se₃ and InSe excel in emerging technologies (e.g., topological qubits), whereas Ho₂Se₃ remains underexplored outside niche magnetic applications .

Q & A

Basic Research Questions

Q. What are the standard methodologies for synthesizing high-purity holmium selenide (Ho₂Se₃)?

• Methodological Answer : High-purity Ho₂Se₃ is typically synthesized via solid-state reactions under controlled atmospheres (e.g., argon or vacuum) to prevent oxidation. Stoichiometric ratios of holmium metal and selenium are sealed in quartz ampoules, heated to 800–1000°C for 48–72 hours, and slowly cooled. Post-synthesis, X-ray diffraction (XRD) and energy-dispersive X-ray spectroscopy (EDS) are critical for verifying phase purity and stoichiometry . For reproducibility, document synthesis parameters (temperature ramp rates, reaction times) and material purity (e.g., holmium metal ≥99.9%) explicitly .

Q. How do researchers characterize the structural and electronic properties of Ho₂Se₃?

• Methodological Answer : Structural characterization relies on XRD for crystal symmetry analysis and Rietveld refinement for lattice parameters. Electronic properties are probed via UV-Vis-NIR spectroscopy for bandgap determination and Hall effect measurements for carrier mobility. For magnetic studies, SQUID magnetometry is used to measure susceptibility and hysteresis loops. Always cross-validate with computational models (e.g., DFT) to resolve discrepancies between experimental and theoretical band structures .

Q. What are the primary challenges in ensuring sample homogeneity during Ho₂Se₃ synthesis?

• Methodological Answer : Homogeneity issues arise from incomplete diffusion in solid-state reactions. Mitigation strategies include:

• Mechanical grinding : Intermediate grinding of pellets during synthesis.
• Annealing cycles : Repeated heating/cooling to enhance atomic diffusion.
• Microscopy validation : Use SEM/EDS to map elemental distribution post-synthesis .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported magnetic properties of Ho₂Se₃?

• Methodological Answer : Discrepancies often stem from impurity phases (e.g., Ho₂O₃) or measurement artifacts. To address this:

• Phase purity control : Use synchrotron XRD to detect trace impurities (<2%).
• Field-dependent measurements : Perform SQUID magnetometry under varying magnetic fields (0.1–7 T) to distinguish intrinsic magnetism from extrinsic effects.
• Collaborative replication : Share samples with independent labs to verify reproducibility .

Q. What experimental designs are optimal for studying Ho₂Se₃’s quantum confinement effects in nanostructured forms?

• Methodological Answer : Quantum confinement studies require precise control of nanoparticle size. Key steps include:

• Colloidal synthesis : Use hot-injection methods with oleic acid/octadecene ligands to stabilize Ho₂Se₃ nanocrystals.
• Size-selective precipitation : Centrifuge at incremental speeds to isolate monodisperse particles.
• Optoelectronic validation : Correlate photoluminescence (PL) peak shifts with TEM-measured particle sizes .

Q. How can Ho₂Se₃’s thermal stability be rigorously assessed for high-temperature applications?

• Methodological Answer : Employ thermogravimetric analysis (TGA) under inert atmospheres to track mass loss up to 1200°C. Pair with in situ XRD to monitor phase transitions. For accuracy:

• Baseline correction : Account for buoyancy effects in TGA data.
• Kinetic modeling : Use Kissinger or Ozawa methods to derive activation energies for decomposition .

Data Analysis & Reproducibility

Q. What statistical approaches are recommended for analyzing discrepancies in Ho₂Se₃’s electrical conductivity data?

• Methodological Answer : Apply error propagation analysis to account for measurement uncertainties (e.g., four-probe resistivity setups). Use multivariate regression to identify confounding variables (e.g., ambient humidity, contact resistance). Open-source tools like Python’s SciPy or R’s lme4 package enable robust statistical modeling .

Q. How should researchers document Ho₂Se₃ synthesis protocols to ensure reproducibility?

• Methodological Answer : Follow FAIR (Findable, Accessible, Interoperable, Reusable) principles:

• Detailed metadata : Report precursor sources (CAS numbers), furnace calibration logs, and glovebox O₂/H₂O levels.
• Public repositories : Deposit raw XRD/EDS data in platforms like Zenodo or Figshare.
• Step-by-step video supplements : Demonstrate critical steps (e.g., ampoule sealing) to minimize ambiguity .

Ethical & Safety Considerations

Q. What safety protocols are critical when handling this compound due to its potential toxicity?

• Methodological Answer : Ho₂Se₃’s toxicity is understudied, but selenium compounds (e.g., H₂Se) are known to induce DNA damage via radical mechanisms . Implement:

• Containment : Use fume hoods for synthesis and handling.
• Personal protective equipment (PPE) : Wear nitrile gloves, lab coats, and safety goggles.
• Waste disposal : Neutralize selenium residues with 10% sodium hydroxide before disposal .